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Compound of Interest

Compound Name: 1,1-Dimethylguanidine

Cat. No.: B3025567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 1,1-Dimethylguanidine, a versatile

molecule with significant applications in organic synthesis and potential pharmacological

relevance. This document moves beyond a simple recitation of facts to offer in-depth insights

into its chemical behavior, practical applications, and biological interactions, grounded in

authoritative scientific literature.

Core Compound Identification and Properties
1,1-Dimethylguanidine is a substituted guanidine that is commonly handled in the laboratory

as a salt, most frequently the sulfate or hydrochloride salt, due to the high basicity of the free

form.

1,1-Dimethylguanidine (Free Base)
CAS Number: 6145-42-2[1][2]

Molecular Formula: C₃H₉N₃[1][2]

Molecular Weight: 87.12 g/mol [1][2]
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1,1-Dimethylguanidine Sulfate
CAS Number: 598-65-2[3]

Molecular Formula: (C₃H₉N₃)₂·H₂SO₄[3]

Molecular Weight: 272.33 g/mol [3]

1,1-Dimethylguanidine Hydrochloride
CAS Number: 22583-29-5[4][5][6]

Molecular Formula: C₃H₁₀ClN₃[4][6]

Molecular Weight: 123.58 g/mol [6]

Table 1: Physicochemical Properties of 1,1-Dimethylguanidine and its Salts

Property
1,1-
Dimethylguanidine
(Free Base)

1,1-
Dimethylguanidine
Sulfate

1,1-
Dimethylguanidine
Hydrochloride

Physical State Solid
White crystalline

powder
Solid

Solubility
Highly soluble in polar

solvents
Soluble in water Soluble in water

Storage Temperature 2-8°C, under inert gas Room temperature Room temperature

Synthesis of 1,1-Dimethylguanidine Salts
The synthesis of 1,1-dimethylguanidine salts is typically achieved through the reaction of a

suitable dimethylamine salt with a cyanating agent. A common and effective method involves

the reaction of dimethylammonium chloride with dicyandiamide.

Experimental Protocol: Synthesis of 1,1-
Dimethylguanidine Hydrochloride
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This protocol is based on the general principles of guanidine synthesis from amines and

dicyandiamide.

Materials:

Dimethylammonium chloride

Dicyandiamide

Glycerol (as a high-boiling solvent/heating bath)

Ethanol

Diethyl ether

Procedure:

A mixture of dicyandiamide and a molar excess of dimethylammonium chloride is heated in a

glycerol bath.

The reaction mixture is maintained at a temperature of approximately 180°C for three hours

to ensure the completion of the reaction.

After cooling, the product is extracted with hot ethanol.

The ethanolic solution is filtered to remove any unreacted starting material or byproducts.

The filtrate is concentrated under reduced pressure to yield crude 1,1-dimethylguanidine
hydrochloride.

The crude product can be further purified by recrystallization from a suitable solvent system,

such as ethanol/diethyl ether.

Diagram 1: Proposed Synthesis of 1,1-Dimethylguanidine Hydrochloride
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Caption: Synthetic route to 1,1-dimethylguanidine hydrochloride.

Applications in Organic Synthesis
1,1-Dimethylguanidine, owing to its strong basicity and nucleophilic character, is a valuable

reagent and catalyst in a variety of organic transformations. It is particularly effective in

reactions requiring a strong, non-nucleophilic base.

Knoevenagel Condensation
The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a

carbonyl group, followed by dehydration. 1,1,3,3-Tetramethylguanidine (TMG), a related

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b3025567?utm_src=pdf-body-img
https://www.benchchem.com/product/b3025567?utm_src=pdf-body
https://www.benchchem.com/product/b3025567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


guanidine derivative, has been shown to be an effective catalyst for this reaction, and by

extension, 1,1-dimethylguanidine can be expected to exhibit similar catalytic activity.

Diagram 2: Knoevenagel Condensation Catalyzed by a Guanidine Base
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Click to download full resolution via product page

Caption: Mechanism of guanidine-catalyzed Knoevenagel condensation.

Biginelli Reaction
The Biginelli reaction is a one-pot, three-component synthesis of dihydropyrimidinones from an

aldehyde, a β-ketoester, and urea or thiourea. Guanidine and its derivatives can be employed

as catalysts in this reaction.
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Experimental Protocol: Guanidine-Catalyzed Biginelli Reaction

This is a generalized protocol based on the principles of the Biginelli reaction.

Materials:

Aromatic aldehyde (e.g., benzaldehyde)

β-ketoester (e.g., ethyl acetoacetate)

Urea

1,1-Dimethylguanidine salt (as catalyst)

Ethanol

Procedure:

A mixture of the aldehyde (1 mmol), β-ketoester (1 mmol), urea (1.5 mmol), and a catalytic

amount of 1,1-dimethylguanidine salt (e.g., 10 mol%) in ethanol is stirred at reflux.

The reaction progress is monitored by thin-layer chromatography.

Upon completion, the reaction mixture is cooled to room temperature, and the precipitated

product is collected by filtration.

The crude product is washed with cold ethanol and dried to afford the dihydropyrimidinone.

Biological Activity and Pharmacological Potential
Recent research has highlighted the potential of guanidine derivatives as modulators of key

biological targets, suggesting a role for 1,1-dimethylguanidine in drug discovery.

Inhibition of Nitric Oxide Synthase (NOS) Isoforms
Nitric oxide (NO) is a critical signaling molecule synthesized by three nitric oxide synthase

(NOS) isoforms. Studies have shown that 1,1-dimethylguanidine exhibits a reversible

inhibition pattern against all three NOS isoforms (nNOS, iNOS, and eNOS).[7] Unlike some

other guanidine derivatives that cause time- and concentration-dependent inactivation, the
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inhibition by 1,1-dimethylguanidine is not mechanism-based and does not show significant

isoform selectivity.[7] This reversible inhibition suggests that 1,1-dimethylguanidine could

serve as a scaffold for the development of more potent and selective NOS inhibitors.

Diagram 3: Role of NOS in Nitric Oxide Production and Inhibition by 1,1-Dimethylguanidine
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Caption: 1,1-Dimethylguanidine reversibly inhibits NOS.

Potential as an Arginase Inhibitor
Arginase is an enzyme that competes with NOS for their common substrate, L-arginine. By

hydrolyzing L-arginine to ornithine and urea, arginase can limit the production of nitric oxide.

The structural similarity of 1,1-dimethylguanidine to arginine suggests its potential as an

arginase inhibitor. While direct studies on 1,1-dimethylguanidine as an arginase inhibitor are

not extensively reported in the readily available literature, its guanidino moiety is a key

pharmacophore in many known arginase inhibitors. Further investigation into the arginase

inhibitory activity of 1,1-dimethylguanidine is warranted.
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Safety and Handling
1,1-Dimethylguanidine sulfate is classified as a warning-level hazard. It is reported to cause

skin and serious eye irritation and may cause respiratory irritation.

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face

protection.

Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands and skin

thoroughly after handling.

First Aid:

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

In case of skin contact: Wash with plenty of water.

If inhaled: Remove person to fresh air and keep comfortable for breathing.

Conclusion
1,1-Dimethylguanidine is a compound of significant interest to the scientific community,

particularly those in organic synthesis and drug development. Its utility as a strong base and

catalyst is well-established, with applications in fundamental carbon-carbon bond-forming

reactions. Furthermore, its interaction with key enzymes in the nitric oxide pathway suggests a

promising starting point for the design of novel therapeutic agents. As with any reactive

chemical, appropriate safety precautions must be observed during its handling and use. This

guide provides a solid foundation for researchers and professionals to understand and utilize

1,1-dimethylguanidine in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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